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Compound of Interest

Compound Name: Mdl 105519
Cat. No.: B1633640
Get Quote

CAS Number: 161230-88-2 Chemical Name: (E)-3-(2-phenyl-2-carboxyethenyl)-4,6-dichloro-
1H-indole-2-carboxylic acid Classification: High-Affinity NMDA Receptor Glycine Site
Antagonist[1]

Executive Summary & Operational Context

MDL 105519 is a potent, selective antagonist at the glycine site of the N-methyl-D-aspartate
(NMDA) glutamate receptor.[1][2][3][4][5] Unlike generic laboratory reagents, this compound is
a neuroactive indole derivative with specific halogenated (dichloro) moieties.[1]

Why Standard Disposal Fails: Standard organic waste streams often overlook the
environmental persistence of halogenated indoles.[1] MDL 105519 is classified as WGK 3
(Severely Hazardous to Waters).[1] Improper disposal into municipal drains or non-segregated
waste streams poses significant neurotoxic risks to aquatic life and violates strict environmental
compliance standards (EPA/RCRA).[1]

This guide delineates the Halogenated Neurotoxic Waste Protocol required for this substance.

Physicochemical Properties Relevant to Disposal
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Understanding the physical state and solubility is the first step in selecting the correct waste

stream.[1]

Property

Data

Operational Implication

Physical State

Solid (Powder)

Must be solubilized or double-
bagged for solid waste

incineration.[1]

Liquid waste will likely be

Solubility DMSO (>20 mg/mL) organic; requires compatibility
check with waste carboys.[1]
CRITICAL: Must be
Halogenation Yes (Two Chlorine atoms) segregated into Halogenated
Waste streams.[1]
o Storage Class 11 (Combustible  Keep away from oxidizers in
Combustibility

Solid)

waste accumulation areas.[1]

Water Hazard

WGK 3 (Severe)

Zero-tolerance for sink

disposal.[1]

Personal Protective Equipment (PPE) Matrix

Before handling waste containers or cleaning spills, the following PPE is mandatory to prevent

mucosal absorption and inhalation of particulates.

» Respiratory:N95 Respirator (minimum) or P100 HEPA filter.[1] Rationale: As a fine powder,

airborne particulates are a primary exposure vector.[1]

e Dermal: Nitrile gloves (Double gloving recommended: 0.11mm min thickness).[1]

e Ocular: Chemical safety goggles (Side shields alone are insufficient for powder handling).[1]

Step-by-Step Disposal Workflows
Protocol A: Solid Waste (Expired/Excess Powder)
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Do not dissolve solid waste just to pour it out.[1] Solid incineration is the preferred destruction
method.[1]

o Containment: Keep the substance in its original vial.
e Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).
o Labeling: Affix a hazardous waste tag.

o Constituents: "MDL 105519 (NMDA Antagonist)"[1][2][4][5][6]

o Hazard Checkbox: Toxic, Irritant.[1]

e Segregation: Deposit into the Solid Hazardous Waste Drum (destined for high-temperature
incineration).

Protocol B: Liquid Waste (Experimental Aliquots/Mother Liquors)

Most MDL 105519 is used in DMSO or aqueous buffers.[1] The presence of Chlorine atoms
dictates the stream.[1]

Identify Solvent Base:
o If in DMSO/Ethanol: Segregate into Halogenated Organic Solvent Waste.[1]
o If in Aqueous Buffer: Segregate into Toxic Aqueous Waste.[1]

¢ Neutralization (Prohibited): Do not attempt to chemically neutralize or oxidize this compound
in the lab (e.g., with bleach).[1] The resulting chloramines or indole byproducts can be more
toxic.[1]

o Transfer: Pour into the appropriate carboy using a funnel to prevent drips.

¢ Rinsing: Rinse the empty experimental vessel (flask/tube) with a small volume of DMSO.[1]
Add this rinse to the Halogenated Waste.[1]

Visualizing the Decision Logic

The following diagram illustrates the critical decision tree for segregating MDL 105519 waste.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medkoo.com/products/6890
https://www.medkoo.com/products/6890
https://www.benchchem.com/product/b1633640/docs?utm_src=pdf-body#proper-disposal-and-handling-procedures-for-mdl-105519
https://www.medkoo.com/products/6890
https://pubmed.ncbi.nlm.nih.gov/9128837/
https://f1000research.com/articles/5-1010
https://www.medchemexpress.com/MDL-105519.html
https://www.targetmol.com/compound/mdl%20105519
https://www.medkoo.com/products/6890
https://www.benchchem.com/product/b1633640/docs?utm_src=pdf-body#proper-disposal-and-handling-procedures-for-mdl-105519
https://www.medkoo.com/products/6890
https://www.medkoo.com/products/6890
https://www.medkoo.com/products/6890
https://www.medkoo.com/products/6890
https://www.medkoo.com/products/6890
https://www.medkoo.com/products/6890
https://www.medkoo.com/products/6890
https://www.medkoo.com/products/6890
https://www.benchchem.com/product/b1633640/docs?utm_src=pdf-body#proper-disposal-and-handling-procedures-for-mdl-105519
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

MDL 105519 Waste Generated

Physical State?

Solid (Powder/Vial) Liquid Solution

:

Solvent Base?

N\

Organic (DMSO/MeOH) Aqueous (PBS/Saline)

Double Bag -> Solid Toxic Waste
(Incineration)

ontains Cl

Halogenated Organic Waste Toxic Aqueous Waste

(Due to Cl atoms) (Do NOT Drain)

Click to download full resolution via product page

Figure 1: Waste segregation logic.[1] Note that the presence of Chlorine atoms forces organic
solutions into the Halogenated stream, preventing contamination of non-halogenated fuel-

blending streams.[1]

Spill Response Protocol (Dry Powder)

Accidental spillage of MDL 105519 powder requires a "Wet-Wipe" technique to prevent
aerosolization.[1]

o Evacuate & Ventilate: Clear the immediate area.[1] Ensure fume hood is active.[1]
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e Don PPE: N95 mask, double gloves, goggles.[1]
e Cover: Gently cover the powder spill with paper towels dampened with DMSO or Ethanol.[1]

o Why? Dry sweeping creates dust.[1] Water may not effectively solubilize the hydrophobic
indole structure.[1]

o Collection: Wipe up the material, moving from the outside in.[1]

» Disposal: Place all contaminated wipes into a sealable bag and dispose of as Solid
Hazardous Waste.

o Surface Decontamination: Wash the surface with soap and water after the bulk material is
removed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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